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Compound of Interest

Compound Name: 9-O-Feruloyllariciresinol

Cat. No.: B565530

Despite a comprehensive search for scholarly articles, a specific publication detailing the X-ray
crystallographic structure of synthetic 9-O-Feruloyllariciresinol could not be located.
Research on the structural elucidation of lignans is extensive; however, it appears that the
single-crystal X-ray diffraction data for this particular synthetic compound has not been
published or is not readily accessible in the public domain.

Structural determination of lignans, a diverse class of polyphenols, is crucial for understanding
their biological activities and potential therapeutic applications. While techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)
spectroscopy are commonly employed for the characterization of these molecules, X-ray
crystallography provides the definitive three-dimensional arrangement of atoms in a crystalline
state. This information is invaluable for confirming stereochemistry and understanding
intermolecular interactions.

The synthesis of 9-O-Feruloyllariciresinol involves the esterification of the 9-hydroxyl group of
lariciresinol with ferulic acid. While the synthesis and spectroscopic characterization of various
lariciresinol derivatives have been reported, the successful growth of single crystals of 9-O-
Feruloyllariciresinol suitable for X-ray diffraction analysis and the subsequent publication of
its crystal structure remain elusive in the available scientific literature.

Without a specific research article providing the crystallographic data for synthetic 9-O-
Feruloyllariciresinol, a detailed comparison guide with quantitative data tables, experimental
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protocols for X-ray crystallography, and comparative analysis with other techniques for this
specific compound cannot be constructed.

General Methodologies for Structural Elucidation of
Lighans

For researchers interested in the structural confirmation of similar synthetic compounds, a
general workflow would typically involve the following experimental protocols:

1. Synthesis and Purification:

o The initial step is the chemical synthesis of the target compound, in this case, 9-O-
Feruloyllariciresinol.

o Following synthesis, the crude product must be purified to a high degree, typically using
chromatographic techniques such as column chromatography or High-Performance Liquid
Chromatography (HPLC). The purity of the compound is essential for both spectroscopic
analysis and crystallization.

2. Spectroscopic Analysis:

e NMR Spectroscopy (*H, 3C, COSY, HSQC, HMBC): Provides detailed information about the
chemical structure, including the connectivity of atoms and the stereochemistry of the
molecule.

e Mass Spectrometry (MS): Determines the molecular weight and elemental composition of
the compound.

o Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule.

o UV-Vis Spectroscopy: Provides information about the electronic transitions within the
molecule.

3. Single-Crystal X-ray Crystallography:

» Crystallization: The purified compound is dissolved in a suitable solvent or solvent system
and allowed to crystallize slowly. This can be achieved through various methods such as
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slow evaporation, vapor diffusion, or cooling. Finding the right crystallization conditions can
be a trial-and-error process.

o Data Collection: A suitable single crystal is mounted on a goniometer and irradiated with X-
rays. The diffraction pattern is recorded on a detector.

 Structure Solution and Refinement: The diffraction data is processed to determine the unit
cell dimensions and space group. The crystal structure is then solved using direct methods
or Patterson methods and refined to obtain the final atomic coordinates and molecular
structure.

Comparison of Analytical Techniques

A comparison of these techniques for the structural elucidation of a hypothetical synthetic
lignan is presented below.
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Analytical Technique  Information Provided Advantages Limitations
) ) Requires a suitable
Precise 3D atomic ) i
) single crystal, which
arrangement, bond Provides

X-ray Crystallography

lengths, bond angles,
stereochemistry,
intermolecular

interactions.

unambiguous
structural

determination.

can be difficult to
obtain. Provides
information on the
solid-state

conformation only.

NMR Spectroscopy

Connectivity of atoms,
stereochemistry,
conformation in

solution.

Non-destructive,
provides information
about the molecule in

its solution state.

Can be complex to
interpret for large or
conformationally
flexible molecules.
Does not provide
precise bond lengths

and angles.

Mass Spectrometry

Molecular weight,
elemental
composition,
fragmentation

patterns.

High sensitivity,
requires very small

amounts of sample.

Does not provide
information about the
3D structure or

stereochemistry.

IR Spectroscopy

Presence of functional

groups.

Relatively simple and

fast technique.

Provides limited
information on the
overall molecular

structure.

Experimental Workflow for Structural Confirmation

The logical workflow for the complete structural confirmation of a synthetic compound like 9-O-

Feruloyllariciresinol is illustrated in the following diagram.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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